2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-(2-ethylpyrazol-3-yl)oxolane-3-carboxylic acid
• InChI: InChI=1S/C10H14N2O3/c1-2-12-8(3-5-11-12)9-7(10(13)14)4-6-15-9/h3,5,7,9H,2,4,6H2,1H3,(H,13,14)
• InChI Key: HMMUWSZAQXKHAS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)C2C(CCO2)C(=O)O

Description

2-(1-Ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid (CAS: 1823626-24-9) is a heterocyclic compound featuring a pyrazole ring substituted with an ethyl group at the N1 position, fused to an oxolane (tetrahydrofuran) ring bearing a carboxylic acid group at the 3-position. Its molecular formula is C₁₀H₁₄N₂O₃, with a molecular weight of 210.23 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid typically involves the formation of the pyrazole ring followed by the introduction of the oxolane ring. One common method includes the condensation of 1-ethyl-1H-pyrazole with an appropriate oxolane precursor under acidic or basic conditions. The reaction conditions often involve the use of solvents such as tetrahydrofuran and catalysts to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield reduced forms of the pyrazole or oxolane rings.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the pyrazole or oxolane rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various electrophiles or nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce a variety of functionalized pyrazole or oxolane derivatives .

Scientific Research Applications

2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Structural Analogs and Physicochemical Properties

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Applications	References
Target Compound	C₁₀H₁₄N₂O₃	210.23	1-Ethyl-pyrazole, oxolane-3-carboxylic acid	Undisclosed (research use)
5-(1-Ethyl-5-methylpyrazol-4-yl)-1,2-oxazole-3-carboxylic acid	C₁₀H₁₁N₃O₃	221.22	1-Ethyl-5-methyl-pyrazole, oxazole-3-carboxylic acid	Agrochemicals (herbicides)
rac-(2R,3R)-2-[1-(4-Fluorophenyl)-1H-pyrazol-5-yl]oxolane-3-carboxylic acid	C₁₄H₁₃FN₂O₃	292.27	4-Fluorophenyl-pyrazole, oxolane-3-carboxylic acid	Pharmaceutical intermediates
1-(1,1-Dioxo-1λ⁶-thiolan-3-yl)-5-methyl-1H-pyrazole-4-carboxylic acid	C₉H₁₁N₂O₄S	261.26	Thiolan (sulfone), 5-methyl-pyrazole	Drug discovery (sulfone moieties enhance binding)

Key Observations:

• Heterocycle Influence : Replacing the oxolane ring with an oxazole (aromatic) increases planarity and may enhance π-π stacking interactions, as seen in the oxazole analog (221.22 g/mol) . Conversely, the oxolane ring in the target compound introduces conformational flexibility, which could improve solubility .
• Substituent Effects : The ethyl group on the pyrazole (target compound) balances steric bulk and lipophilicity. In contrast, the 4-fluorophenyl substituent in the fluorophenyl analog (292.27 g/mol) enhances electronegativity and metabolic stability, a common strategy in medicinal chemistry .
• Functional Group Additions: The sulfone-containing thiolan analog (261.26 g/mol) demonstrates how non-carbon heteroatoms (sulfur, oxygen) can modulate electronic properties and binding affinity .

Biological Activity

2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, also known by its CAS number 1823626-24-9, is a chiral compound with a unique structure that includes both a pyrazole moiety and an oxolane ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities and applications in various therapeutic areas.

• Molecular Formula : C₁₀H₁₄N₂O₃
• Molecular Weight : 210.23 g/mol
• CAS Number : 1823626-24-9

Property	Value
Molecular Formula	C₁₀H₁₄N₂O₃
Molecular Weight	210.23 g/mol
Structure	Structure

The biological activity of 2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. The compound can modulate enzymatic activity, influencing various biochemical pathways such as signal transduction and metabolic regulation.

Interaction with Enzymes

Research has indicated that compounds with similar structures can act as inhibitors for key enzymes involved in disease processes. For instance, the pyrazole ring has been associated with inhibition of BACE1, an enzyme linked to Alzheimer's disease, suggesting that derivatives of this compound may exhibit neuroprotective effects .

Antiproliferative Effects

A study highlighted the antiproliferative effects of pyrazole derivatives on various cancer cell lines, including A549 (lung), MCF-7 (breast), and HCT-116 (colon). The compound demonstrated significant activity, leading to cell cycle arrest at the G2/M phase and inducing apoptosis through modulation of Bcl-2 and Bax gene expression .

In Vivo Studies

In vivo studies have shown that similar pyrazole compounds can effectively penetrate the central nervous system (CNS) and reduce amyloid-beta levels in mouse models, indicating potential applications in treating neurodegenerative diseases .

Case Studies

• BACE1 Inhibition : A specific analog of 2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid was tested for its ability to inhibit BACE1. Results indicated a dose-dependent reduction in amyloid-beta levels in the brain, with significant efficacy observed at higher doses .
• Cancer Cell Line Testing : Another study evaluated the compound's effects on multiple cancer cell lines. The results showed IC50 values ranging from 1.48 μM to 4.22 μM across different cell types, demonstrating its potential as an anticancer agent .

Comparative Analysis

To better understand the biological activity of 2-(1-ethyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid, it is essential to compare it with other similar compounds:

Compound Name	Target Enzyme	IC50 (μM)	Biological Activity
2-(1-Ethyl-1H-pyrazol-5-yl)oxolane	BACE1	13.9	Neuroprotective effects
Pyrazole Derivative A	CYP2D6	0.36	Potential drug-drug interaction risk
Amino-Pyrazoles	Various	<6	Anticancer activity